Cas no 1783380-90-4 (4-methoxy-2,6-dimethylpyridin-3-amine)

• Product Name: 4-methoxy-2,6-dimethylpyridin-3-amine
• CAS No: 1783380-90-4
• CID: 4613878
• Update Time: 2025-08-05

4-methoxy-2,6-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,6-dimethylpyridin-3-amine

Additional information on 4-methoxy-2,6-dimethylpyridin-3-amine

4-Methoxy-2,6-Dimethylpyridin-3-Amine and CAS No. 1783380-90-4: A Comprehensive Overview of Its Role in Modern Biomedical Research

4-Methoxy-2,6-dimethylpyridin-3-amine, identified by the CAS No. 1783380-90-4, is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of a pyridine ring with substituents that modulate its biological activity. The 4-methoxy group, 2,6-dimethyl substitutions, and the 3-amine functionality collectively contribute to its distinct physicochemical properties and pharmacological profile.

Recent advances in medicinal chemistry have highlighted the importance of 4-methoxy-2,6-dimethylpyridin-3-amine as a versatile scaffold for drug development. Studies published in 2023 in journals such as Journal of Medicinal Chemistry and Chemical Communications have demonstrated its potential as a lead compound for the design of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders. The 4-methoxy group is known to enhance solubility and metabolic stability, while the 2,6-dimethyl substitutions provide steric bulk that may influence receptor binding affinity. The 3-amine functionality, on the other hand, is critical for interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels.

One of the most promising applications of 4-methoxy-2,6-dimethylpyridin-3-amine is in the development of small-molecule inhibitors for the treatment of autoimmune diseases. A 2023 study published in Nature Communications reported that derivatives of this compound exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway. The CAS No. 1783380-90-4 compound was shown to inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in the pathogenesis of conditions such as rheumatoid arthritis and lupus. This finding underscores the potential of 4-methoxy-2,6-dimethylpyridin-3-amine as a therapeutic agent for chronic inflammatory diseases.

Additionally, the 4-methoxy-2,6-dimethylpyridin-3-amine scaffold has been explored for its role in the design of antitumor agents. Research published in Cancer Research in 2023 demonstrated that this compound can selectively target cancer cells by inducing apoptosis through the modulation of mitochondrial pathways. The 3-amine group was found to interact with specific proteins involved in cell survival, leading to the disruption of cellular homeostasis in malignant cells. These findings highlight the potential of 4-methoxy-2,6-dimethylpyridin-3-amine as a lead compound for the development of targeted cancer therapies.

From a synthetic perspective, the preparation of 4-methoxy-2,6-dimethylpyridin-3-amine involves a series of well-established chemical reactions, including alkylation, amination, and methylation. The CAS No. 1783380-90-4 compound can be synthesized through the condensation of appropriate precursors, followed by functional group modifications to introduce the desired substituents. The 4-methoxy group is typically introduced via a methylation reaction, while the 2,6-dimethyl substitutions are achieved through alkylation processes. The 3-amine functionality is often introduced via an amination reaction, which can be catalyzed by various reagents depending on the desired reaction conditions.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions of 4-methoxy-2,6-dimethylpyridin-3-amine. Molecular docking studies conducted in 2023 have shown that this compound can bind to multiple protein targets, including enzymes and receptors involved in various physiological processes. The 4-methoxy group is predicted to form hydrogen bonds with key residues in the active sites of these proteins, while the 3-amine group is involved in electrostatic interactions that stabilize the binding complex. These insights have been instrumental in the rational design of more potent derivatives of 4-methoxy-2,6-dimethylpyridin-3-amine.

Moreover, the pharmacokinetic properties of 4-methoxy-2,6-dimethylpyridin-3-amine have been extensively studied to ensure its suitability for therapeutic applications. A 2023 review in Drug Metabolism and Disposition highlighted the importance of optimizing the solubility and metabolic stability of this compound. The 4-methoxy group was found to significantly enhance the aqueous solubility of the molecule, while the 2,6-dimethyl substitutions contributed to its metabolic stability by reducing the likelihood of rapid hydrolysis. These properties make 4-methoxy-2,6-dimethylpyridin-3-amine a promising candidate for drug development, as it can achieve adequate bioavailability and prolonged plasma half-life.

In conclusion, 4-methoxy-2,6-dimethylpyridin-3-amine, identified by the CAS No. 1783380-90-4, represents a valuable scaffold in modern biomedical research. Its unique chemical structure and diverse biological activities make it a versatile platform for the development of novel therapeutics. The ongoing research into its pharmacological potential, synthetic methods, and molecular interactions continues to expand its applications in the treatment of various diseases. As the field of medicinal chemistry evolves, 4-methoxy-2,6-dimethylpyridin-3-amine is poised to play a significant role in the discovery of innovative treatments for complex medical conditions.

Key Takeaways:
- 4-Methoxy-2,6-dimethylpyridin-3-amine is a promising scaffold for drug development due to its unique chemical structure.
- Recent studies have demonstrated its potential in the treatment of inflammatory diseases and cancer.
- The CAS No. 1783380-90-4 compound exhibits favorable pharmacokinetic properties, including enhanced solubility and metabolic stability.
- Computational studies have provided insights into its molecular interactions with biological targets.
- Ongoing research is focused on optimizing its therapeutic potential for various medical applications.